Cas no 74809-43-1 (Benzene, 1,2,3-trimethoxy-5-(2-phenylethenyl)-, (E)-)

• Product Name: Benzene, 1,2,3-trimethoxy-5-(2-phenylethenyl)-, (E)-
• CAS No: 74809-43-1
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 1770123
• PubChem ID: 5878893
• Update Time: 2025-04-21

Benzene, 1,2,3-trimethoxy-5-(2-phenylethenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,3-trimethoxy-5-(2-phenylethenyl)-, (E)-
• 3,5,4-trimethoxystilbene
• 74809-43-1
• CHEMBL316378
• 27594-11-2
• (E)-1,2,3-Trimethoxy-5-styrylbenzene
• 3,5,4-trimethoxy-trans-stilbene

• Inchi： 1S/C17H18O3/c1-18-15-11-14(12-16(19-2)17(15)20-3)10-9-13-7-5-4-6-8-13/h4-12H,1-3H3/b10-9-
• InChI Key： CMQGCWMEXQRWSS-KTKRTIGZSA-N
• SMILES： COC1C(OC)=C(OC)C=C(/C=C\C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 270.12564
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes